Cas no 2172085-02-6 (2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde)

• Product Name: 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde
• CAS No: 2172085-02-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6183008
• PubChem ID: 165590707
• Update Time: 2025-06-14

2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde
• EN300-1620119
• 2172085-02-6

• Inchi： 1S/C10H18O3/c1-9(7-12-2)10(8-11)5-3-4-6-13-10/h8-9H,3-7H2,1-2H3
• InChI Key： FXYLADRSJCDIPP-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)C(C)COC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde

Recent Advances in the Study of 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde (CAS: 2172085-02-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

2-(1-Methoxypropan-2-yl)oxane-2-carbaldehyde (CAS: 2172085-02-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and aldehyde functional group, has shown potential in various applications, including drug discovery, chemical synthesis, and biological activity modulation. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and potential therapeutic applications, making it a focal point in contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde, highlighting its versatility as a building block for more complex molecules. The researchers employed a multi-step synthesis involving the formation of the oxane ring followed by the introduction of the aldehyde group, achieving a high yield and purity. This study underscores the compound's utility in medicinal chemistry, particularly in the design of novel drug candidates with improved pharmacokinetic properties.

In addition to its synthetic applications, 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde has been investigated for its biological activity. A recent preprint on bioRxiv reported its inhibitory effects on certain enzymes involved in inflammatory pathways. The study demonstrated that the compound could modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory mediators. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are needed to validate these effects.

The compound's mechanism of action has also been a subject of interest. Computational modeling studies, as detailed in a 2024 article in Chemical Science, have provided insights into the molecular interactions of 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde with biological targets. The aldehyde group was found to form reversible covalent bonds with nucleophilic residues in enzyme active sites, a property that could be exploited for targeted drug design. This reversible binding mechanism offers advantages over irreversible inhibitors, reducing the risk of off-target effects.

Despite these promising findings, challenges remain in the practical application of 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde. Stability issues, particularly in aqueous environments, have been noted in several studies. Researchers are actively exploring derivatization strategies to enhance the compound's stability while retaining its biological activity. For instance, a 2023 patent application disclosed the synthesis of stabilized analogs with improved shelf-life and bioavailability, opening new avenues for pharmaceutical development.

Looking ahead, the potential of 2-(1-methoxypropan-2-yl)oxane-2-carbaldehyde in drug discovery and chemical biology appears substantial. Ongoing research is expected to further elucidate its pharmacological profile and expand its applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications, making this compound a key player in the next generation of therapeutic agents.